Cas no 121356-82-9 (2-(1,3-benzoxazol-2-yl)ethanol)

• Product Name: 2-(1,3-benzoxazol-2-yl)ethanol
• CAS No: 121356-82-9
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 1081143
• PubChem ID: 19876769
• Update Time: 2025-04-20

2-(1,3-benzoxazol-2-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-benzoxazol-2-yl)ethanol
• 2-(2-Hydroxyethyl)benzoxazole
• DB-134689
• 121356-82-9
• SCHEMBL2123399
• RDDLACAKPAHDFZ-UHFFFAOYSA-N
• 2-Benzoxazoleethanol

• Inchi： 1S/C9H9NO2/c11-6-5-9-10-7-3-1-2-4-8(7)12-9/h1-4,11H,5-6H2
• InChI Key： RDDLACAKPAHDFZ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1CCO

Computed Properties

• Exact Mass: 163.063328530g/mol
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.3Ų